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Compound of Interest

Compound Name: 2,4,5-Trichlorophenol

Cat. No.: B144370

This guide provides critical safety protocols and logistical plans for the handling and disposal of
2,4,5-Trichlorophenol, tailored for laboratory and research professionals. Adherence to these
procedures is essential for minimizing exposure risks and ensuring a safe operational
environment.

Quick Reference Safety Information
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Hazard Classification

Description

Physical Appearance

Colorless needles, gray flakes, or an off-white

lumpy solid with a phenolic odor[1].

Primary Hazards

Irritant to skin, eyes, nose, and throat.[2]
Potential for liver and kidney damage with

chronic exposure[1].

Personal Protective Equipment (PPE)

Chemical-resistant gloves and clothing, eye
protection (goggles with side shields), and

respiratory protection are mandatory[3].

In Case of Spill

Evacuate the area, eliminate ignition sources,
cover with a dry absorbent material (lime, sand,
or soda ash), and collect in a sealed container

for disposal[3].

First Aid: Skin Contact

Immediately remove contaminated clothing and
wash the affected area thoroughly with soap
and water[1][3].

First Aid: Eye Contact

Immediately flush eyes with large amounts of
water for at least 15 minutes, lifting the upper
and lower eyelids occasionally. Seek immediate

medical attention[3].

First Aid: Inhalation

Move the individual to fresh air. If breathing has

stopped, provide artificial respiration[3][4].

First Aid: Ingestion

Do not induce vomiting. If the person is
conscious, rinse their mouth with water and

seek immediate medical attention[2][4].

Quantitative Data and Physical Properties
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Property Value

CAS Number 95-95-4[1][3]

UN Number 2020[1][3]

DOT Hazard Class 6.1 (Poison)[3]

Molecular Weight 197.46 g/mol [2]

Melting Point 68°C (154°F)[2]

Boiling Point 253°C (487°F) at 760 mmHg|[2]
Vapor Pressure 1 mmHg at 72.2°C (162°F)[2]
Specific Gravity 1.678 at 25°C (77°F)[2]
Water Solubility Low[5]

Occupational Exposure Limits Not established[3]

Operational Plan for Handling

A systematic approach to handling 2,4,5-Trichlorophenol is crucial for minimizing risk. The
following protocol outlines the necessary steps before, during, and after handling the chemical.

Experimental Protocol: Step-by-Step Handling
Procedure

o Preparation and Precautionary Measures:

o Ensure you are thoroughly trained on the proper handling and storage of 2,4,5-
Trichlorophenol[3].

o Work in a well-ventilated area, preferably within a chemical fume hood with local exhaust
ventilation[3].

o Confirm that an emergency eyewash station and safety shower are readily accessible and
in good working order[3][6].
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o Assemble all necessary PPE and inspect it for any damage before use[7].

e Donning Personal Protective Equipment (PPE):

o Gloves: Wear chemical-resistant gloves. Nitrile, butyl, or neoprene gloves are generally
recommended for handling pesticides and chemicals[8]. Never use leather or cotton
gloves[8].

o Protective Clothing: A lab coat or chemical-resistant apron is required. For tasks with a
higher risk of splashes, wear impervious clothing[4].

o Eye and Face Protection: Wear chemical safety goggles with side shields. When working
with substances that are corrosive, highly irritating, or toxic, a face shield should be worn
in addition to goggles[3][8].

o Respiratory Protection: If there is a potential for inhalation exposure, use a NIOSH-
approved full-facepiece respirator with an organic vapor cartridge and particulate
prefilters[3].

e Chemical Handling:

o Handle 2,4,5-Trichlorophenol with care to avoid the formation of dust[1][9].

o Avoid direct contact with skin and eyes[4][9].

o Do not eat, drink, or smoke in the area where the chemical is being handled[3][4].
e Post-Handling Procedures:

o Thoroughly wash your hands and any exposed skin with soap and water immediately after
handling|[3].

o Carefully remove and decontaminate PPE after use.

o Contaminated work clothes should not be taken home and should be laundered by
personnel who have been informed of the hazards[3].

Disposal Plan
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Proper disposal of 2,4,5-Trichlorophenol and associated waste is critical to prevent
environmental contamination and ensure regulatory compliance.

Waste Management and Disposal Protocol

e Routine Disposal of Unused Chemicals:
o 2,4,5-Trichlorophenol may be classified as a hazardous waste[3].

o Dispose of the chemical and its container in accordance with federal, state, and local
regulations[3][6]. Contact your institution's Environmental Health and Safety (EHS)
department for specific guidance.

o Do not dispose of 2,4,5-Trichlorophenol waste down the sink[10].
e Disposal of Contaminated Materials:

o All materials that have come into contact with 2,4,5-Trichlorophenol, such as gloves,
absorbent pads, and pipette tips, should be collected in a dedicated, sealed hazardous
waste container[10].

o Label the container clearly as "Hazardous Waste: 2,4,5-Trichlorophenol.”
o Spill Cleanup and Disposal:
o In the event of a spill, follow the spill response workflow detailed below.

o Dampen the solid spill material with 60-70% ethanol to minimize dust before transferring it
to a suitable container[2].

o Use absorbent paper dampened with 60-70% ethanol to clean up any remaining
material[2].

o Seal all contaminated materials, including any contaminated clothing, in a vapor-tight
plastic bag for disposal[2].

Visualized Workflow: Spill Response
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The following diagram outlines the step-by-step procedure for safely managing a 2,4,5-

Trichlorophenol spill.

Workflow for 2,4,5-Trichlorophenol Spill Response
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Caption: Workflow for 2,4,5-Trichlorophenol Spill Response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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